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Compound of Interest

2-N-Cbz-aminomethylmorpholine
Compound Name:
oxalate

Cat. No.: B15123031

Get Quote

\ J

Version 1.0 | Status: Definitive Reference

Core Profile & Strategic Value

The Cbz-protected 2-(aminomethyl)morpholine (specifically Benzyl 2-
(aminomethyl)morpholine-4-carboxylate) is a high-value chiral diamine scaffold. It serves as a
critical "linker-pharmacophore™ hybrid in modern drug discovery, particularly for kinase
inhibitors (e.g., PI3K, mTOR) and GPCR ligands.

Its structural value lies in its ability to introduce the morpholine ring—a privileged structure for
improving aqueous solubility and metabolic stability—while providing two differentiated nitrogen
handles for orthogonal functionalization.

Chemical Identity
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Property Specification

) Benzyl 2-(aminomethyl)morpholine-4-
Systematic Name
carboxylate

Common Name 4-Chz-2-(aminomethyl)morpholine

1881275-91-7 (S-isomer); 317365-31-4

CAS Number )
(racemic)
Molecular Formula C13H18N203
Molecular Weight 250.29 g/mol
Available as (S), (R), or Racemic.[1][2][3][4][5]
o [61[71[81[9][10][11][12] The (S)-enantiomer is
Chirality o
frequently preferred in kinase programs to
match ATP-binding pocket geometries.
N4 (Ring): Protected by Carboxybenzyl
Key Functionality (Cbz/z).Exocyclic Amine: Free primary amine (-

CH2NHz).

The "Solubility Switch" Mechanism

Morpholine lowers the LogP of lipophilic drug candidates by approximately 1.5—-2.0 units
compared to a phenyl ring, often without sacrificing hydrophobic binding interactions due to the
ether oxygen's ability to accept hydrogen bonds. The Cbz-protected building block allows this
moiety to be installed early in the synthesis, with the Cbz group masking the secondary amine
until the final steps (preventing premature oxidation or N-oxide formation).

Synthesis & Manufacturing Logic

High-purity synthesis of this building block typically follows a "Chiral Pool" approach or an
Epichlorohydrin cyclization route. The choice depends on the required enantiopurity.

Route A: The Epichlorohydrin Cyclization (Scalable)

This route is preferred for multi-kilogram production due to low raw material costs.
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e Ring Formation: Reaction of N-benzyl ethanolamine with (S)- or (R)-epichlorohydrin yields
the chiral 2-hydroxymethyl-4-benzylmorpholine.

e Protection Exchange: The N-benzyl group is removed (hydrogenolysis) and replaced with
Cbz (using Benzyl chloroformate). Note: Direct cyclization with Cbz-protected precursors is
difficult due to Cbz lability under strong cyclization conditions.

e Amine Installation: The primary alcohol is activated (Mesylate/Tosylate), displaced by Azide
(NaNs), and reduced (Staudinger or Hydrogenation) to the primary amine.

Route B: Amino Acid Reduction (High Enantiopurity)

Starting from Cbz-Serine or similar amino acid derivatives allows for strict stereocontrol but
involves more expensive reagents (e.g., LAH or Borane reduction).

Visualization of Synthetic Pathway

The following diagram illustrates the standard industrial route converting the hydroxymethyl
intermediate to the aminomethyl target.

2-Hydroxymethyl

Activation 0°CtoRT o Mesylate -
morpholine (N-Cbz) g g

Displacement t 60-80°C o Azide Reduction Yield >85% 4-Cbz-2-aminomethyl
(MsCITEA) Intermediate (NaN3, DMF) "1 Intermediate

>
| (H2, Pd/C or PPh3) morpholine

\

Figure 1: Functional group interconversion from Hydroxymethyl precursor to Aminomethy! building block.

Click to download full resolution via product page

[12]
Experimental Protocols

These protocols are designed to be self-validating. The completion of each step is confirmed by
a distinct change in physical state or TLC profile.

Protocol: Activation and Azidation (One-Pot)

Objective: Convert Benzyl 2-(hydroxymethyl)morpholine-4-carboxylate to the azide precursor.

Reagents:
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Substrate: 10.0 g (40 mmol)

Methanesulfonyl chloride (MsCI): 1.2 equiv

Triethylamine (TEA): 1.5 equiv

Sodium Azide (NaNs): 2.0 equiv

Solvent: Dichloromethane (DCM) and DMF.
Step-by-Step:

o Mesylation: Dissolve substrate in DCM (100 mL) and cool to 0°C. Add TEA. Dropwise add
MsCI over 15 mins. Stir for 1 h.

o Checkpoint: TLC (50% EtOAc/Hex) should show disappearance of starting material (Rf
~0.3) and appearance of mesylate (Rf ~0.5).

o Workup: Wash with cold water, brine, dry over Na2SO4, and concentrate to a thick oil.

o Azidation: Redissolve the oil in DMF (50 mL). Add NaNs carefully. Heat to 60°C for 4 hours.
o Safety: Use a blast shield. Azides are potentially explosive.

o Extraction: Dilute with water (200 mL), extract with EtOAc (3x).

» Validation: IR spectroscopy of the crude oil must show a strong azide stretch at ~2100 cm™1.

Protocol: Staudinger Reduction (Azide to Amine)

Objective: Selective reduction of the azide to the amine without removing the Cbz group. Note:
Catalytic hydrogenation (Hz/Pd) risks removing the Cbz group. The Staudinger reaction is
chemically orthogonal.

Reagents:
o Triphenylphosphine (PPhs): 1.1 equiv

o Water: 2.0 equiv
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e Solvent: THF

Step-by-Step:

» Dissolve the azide intermediate in THF.

e Add PPhs portion-wise at RT. Gas evolution (N2) will occur.

« Stir for 2 hours until N2 evolution ceases.

e Add water and heat to 50°C for 3 hours to hydrolyze the iminophosphorane.

« Purification: Acidify with 1M HCI (extract PPhsO into organic layer, product into aqueous).
Wash organic layer.[13] Basify aqueous layer to pH 10 and extract product into DCM.

 Yield: Expect >80% yield of a colorless to pale yellow oil.

Deprotection & Orthogonality

The power of this building block lies in the Cbz group's resistance to acidic conditions, allowing
the free primary amine to be reacted with acid-labile groups (like Boc-protected amino acids) or
coupled via reductive amination.

Stability Matrix

Condition Cbz Stability Action

Removes Boc groups
TFA/ DCM Stable )
elsewhere in the molecule.

Removes Boc; forms HCI salt

HCI / Dioxane Stable )
of amine.
Piperidine / DMF Stable Removes Fmoc groups.
) Cleaves Cbz to reveal
Hz/Pd-C Labile ]
secondary amine.
) Harsh acidic cleavage
HBr / AcOH Labile

(alternative to hydrogenation).
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Deprotection Workflow

To remove the Cbz group after the primary amine has been derivatized:
e Standard Method: Hz (1 atm), 10% Pd/C, MeOH, RT, 2-4 hours.

e Problem Solving: If the molecule contains sulfur (poisoning Pd catalyst), use TMSI
(Trimethylsilyl iodide) or HBr/Acetic Acid.

Scaffold-Linked
Cbz-Morpholine

Sulfur/Halogens
Present?

Catalytic Hydrogenolysis Acidic Cleavage
(H2, Pd/C) (HBr/AcOH or TMSI)

N/

Free Morpholine
Secondary Amine

Figure 2: Decision tree for Cbz removal based on substrate compatibility.

Click to download full resolution via product page

Medicinal Chemistry Applications
Case Study: PI3K Inhibitors

In the development of PI3K inhibitors (e.g., analogues of ZSTK474), the morpholine oxygen
forms a critical hydrogen bond with the hinge region of the kinase ATP pocket [1].
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e Role of Building Block: The 2-aminomethyl group acts as a vector to extend into the solvent-
exposed region, allowing the attachment of solubilizing tails or affinity probes without
disrupting the core binding mode.

e SAR Insight: Substitution at the 2-position of morpholine creates a chiral center. The (S)-
isomer often provides superior selectivity profiles compared to the (R)-isomer or racemate
due to steric clashes of the latter in the narrow binding clefts of kinases.

ADME Optimization

Replacing a piperazine or cyclohexylamine with 2-(aminomethyl)morpholine typically results in:
o Lower LogP: Improved water solubility.

e Reduced hERG Liability: The oxygen atom reduces the basicity of the ring nitrogen (pKa
~8.3 vs ~9.8 for piperazine), which often correlates with reduced hERG channel blockage

2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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